Cas no 6136-36-3 (8-Chloro-1-methylxanthine)

• Product Name: 8-Chloro-1-methylxanthine
• CAS No: 6136-36-3
• MF: C₆H₅ClN₄O₂
• MW: 200.582499265671
• CID: 4556699
• PubChem ID: 86767707
• Update Time: 2025-10-19

8-Chloro-1-methylxanthine Chemical and Physical Properties

Names and Identifiers

• 8-chloro-1-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• DiMenhydrinate IMpurity(8-chloro-1-Methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)
• 8-chloro-1-methyl-3,7-dihydropurine-2,6-dione
• NE44434
• Z2732088565
• 8-Chloro-1-methylxanthine

• Inchi： 1S/C6H5ClN4O2/c1-11-4(12)2-3(10-6(11)13)9-5(7)8-2/h1H3,(H,8,9)(H,10,13)
• InChI Key： BDRIIIUEGRRBIA-UHFFFAOYSA-N
• SMILES： ClC1=NC2=C(C(N(C)C(N2)=O)=O)N1

Computed Properties

• Exact Mass: 200.0101031 g/mol
• Monoisotopic Mass: 200.0101031 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.1
• Molecular Weight: 200.58

8-Chloro-1-methylxanthine Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 8-Chloro-1-methylxanthine

8-Chloro-1-methylxanthine: A Comprehensive Overview

8-Chloro-1-methylxanthine, also known by its CAS number 6136-36-3, is a significant compound in the field of organic chemistry. This compound belongs to the xanthine family, which is a class of purine derivatives. The structure of 8-Chloro-1-methylxanthine consists of a purine ring system with a methyl group attached at the 1-position and a chlorine atom at the 8-position. This unique substitution pattern imparts distinct chemical and biological properties to the compound, making it a subject of interest in various research domains.

The synthesis of 8-Chloro-1-methylxanthine involves several steps, including the modification of xanthine derivatives. Recent advancements in synthetic chemistry have enabled more efficient and scalable methods for producing this compound. Researchers have explored various reaction pathways, such as nucleophilic substitution and oxidation-reduction reactions, to optimize its synthesis. These methods not only enhance the purity of the product but also reduce the environmental impact associated with its production.

In terms of applications, 8-Chloro-1-methylxanthine has found utility in pharmacology and drug discovery. The compound exhibits potential as a lead molecule for developing therapeutic agents targeting specific biological pathways. For instance, studies have shown that it may modulate adenosine receptors, which are critical in regulating cellular processes such as energy metabolism and immune responses. This makes it a promising candidate for treating conditions like inflammation and neurodegenerative diseases.

Recent research has also highlighted the role of 8-Chloro-1-methylxanthine in biochemistry and molecular biology. Scientists have investigated its interactions with enzymes involved in nucleotide metabolism, revealing insights into its potential as an enzyme inhibitor or activator. Such findings underscore its value in understanding fundamental biochemical mechanisms and developing novel therapeutic strategies.

The physical and chemical properties of 8-Chloro-1-methylxanthine are well-documented. It is a crystalline solid with a melting point of approximately 240°C. The compound is sparingly soluble in water but exhibits better solubility in organic solvents like ethanol and methanol. Its stability under various conditions has been studied extensively, ensuring its suitability for use in diverse experimental setups.

In conclusion, 8-Chloro-1-methylxanthine, CAS number 6136-36-3, is a versatile compound with significant implications in chemistry and biology. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as an important tool for scientific exploration and drug development.